Cas no 17050-86-1 (3H-1,2,3-Triazolo[4,5-d]pyrimidin-7-amine,3-cyclopentyl-N,N-dimethyl-)
![3H-1,2,3-Triazolo[4,5-d]pyrimidin-7-amine,3-cyclopentyl-N,N-dimethyl- structure](https://www.kuujia.com/scimg/cas/17050-86-1x300.png)
17050-86-1 structure
Product Name:3H-1,2,3-Triazolo[4,5-d]pyrimidin-7-amine,3-cyclopentyl-N,N-dimethyl-
CAS No:17050-86-1
Molecular Formula:C11H16N6
Molecular Weight:232.28494
CID:210134
PubChem ID:140175
3H-1,2,3-Triazolo[4,5-d]pyrimidin-7-amine,3-cyclopentyl-N,N-dimethyl- Properties
Names and Identifiers
-
- 3H-1,2,3-Triazolo[4,5-d]pyrimidin-7-amine,3-cyclopentyl-N,N-dimethyl-
- 3-cyclopentyl-N,N-dimethyltriazolo[4,5-d]pyrimidin-7-amine
- v-Triazolo[4,5-d]pyrimidine,(3H),3-cyclopentyl-7-dimethylamino-
- 3-cyclopentyl-N,N-dimethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine
- v-Triazolo(4,5-d)pyrimidine, (3H),3-cyclopentyl-7-dimethylamino-
- 17050-86-1
- DTXSID00168871
-
- InChIKey: KYKGBUKRFXVINB-UHFFFAOYSA-N
- Inchi: InChI=1S/C11H16N6/c1-16(2)10-9-11(13-7-12-10)17(15-14-9)8-5-3-4-6-8/h7-8H,3-6H2,1-2H3
- SMILES: CN(C1N=CN=C2N(C3CCCC3)N=NC=12)C
Computed Properties
- Exact Mass: 232.14388
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 2
- Monoisotopic Mass: 232.14364454g/mol
- Heavy Atom Count: 17
- Complexity: 265
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.4
- Topological Polar Surface Area: 59.7Ų
Experimental Properties
- PSA: 59.73
3H-1,2,3-Triazolo[4,5-d]pyrimidin-7-amine,3-cyclopentyl-N,N-dimethyl- Related Literature
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Bei-Bei Zhang,Shuo Peng,Feiyi Wang,Cuifen Lu,Junqi Nie,Zuxing Chen,Guichun Yang,Chao Ma Chem. Sci., 2022,13, 775-780
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Melanie Roth,Christof Maul,Karl-Heinz Gericke Phys. Chem. Chem. Phys., 2002,4, 2932-2940
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Leslie J. Loh,Gayan C. Bandara,Genevieve L. Weber,Vincent T. Remcho Analyst, 2015,140, 5501-5507
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Harsh Yadav,Pramod Kumar,Vikas Sharma,Gajanand Sharma,Kaisar Raza,O. P. Katare RSC Adv., 2016,6, 53351-53357
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6. Back cover
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Tanongsak Yingnakorn,Jennifer Hartley,Jason S. Terreblanche,Chunhong Lei,Andrew P. Abbott RSC Sustain., 2023,1, 2341-2349
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Wei Yang,Jing Wu,Chen-Xi Li,Han-Xi Shen Analyst, 2010,135, 321-326
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Jing Wu,Xianhu Liu,Lili Wang,Lijun Dong,Qiaosheng Pu Analyst, 2012,137, 519-525
17050-86-1 (3H-1,2,3-Triazolo[4,5-d]pyrimidin-7-amine,3-cyclopentyl-N,N-dimethyl-) Related Products
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